Cas no 1554575-69-7 (4-fluoro-3-(trifluoromethyl)phenylmethanethiol)

• Product name: 4-fluoro-3-(trifluoromethyl)phenylmethanethiol
• CAS No: 1554575-69-7
• MF: C₈H₆F₄S
• MW: 210.191854953766
• CID: 5746652
• PubChem ID: 81832888

4-fluoro-3-(trifluoromethyl)phenylmethanethiol Chemical and Physical Properties

Names and Identifiers

• [4-fluoro-3-(trifluoromethyl)phenyl]methanethiol
• EN300-1288213
• RCHFXWYHSSFTCA-UHFFFAOYSA-N
• 1554575-69-7
• AKOS020814163
• Benzenemethanethiol, 4-fluoro-3-(trifluoromethyl)-
• 4-fluoro-3-(trifluoromethyl)phenylmethanethiol

• Inchi： 1S/C8H6F4S/c9-7-2-1-5(4-13)3-6(7)8(10,11)12/h1-3,13H,4H2
• InChI Key： RCHFXWYHSSFTCA-UHFFFAOYSA-N
• SMILES： SCC1C=CC(=C(C(F)(F)F)C=1)F

Computed Properties

• Exact Mass: 210.01263401g/mol
• Monoisotopic Mass: 210.01263401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 208.5±35.0 °C(Predicted)
• pka: 8.99±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes